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Compound of Interest

Compound Name:
2,6-Dichloroquinoline-3-

carbaldehyde

Cat. No.: B1351821 Get Quote

For Immediate Use by Laboratory Professionals

This document provides comprehensive, step-by-step guidance for the safe and compliant

disposal of 2,6-Dichloroquinoline-3-carbaldehyde (CAS RN: 73568-41-9). Adherence to

these procedures is critical for ensuring the safety of laboratory personnel and maintaining

environmental compliance. This compound is classified as a halogenated organic substance

and requires disposal as regulated hazardous waste.

I. Chemical and Hazard Profile
Proper handling and disposal begin with a clear understanding of the compound's properties

and associated hazards.
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Property Data

Chemical Name 2,6-Dichloroquinoline-3-carbaldehyde

CAS Number 73568-41-9

Molecular Formula C₁₀H₅Cl₂NO

Molecular Weight 226.06 g/mol

Physical Form Solid

Hazard Classifications
Acute Toxicity, Oral (Category 4); Eye Irritant

(Category 2A)

Signal Word Warning

Hazard Statements
H302 (Harmful if swallowed), H319 (Causes

serious eye irritation)

Storage
Store in a tightly closed container in a dry, cool,

well-ventilated place.[1]

II. Personal Protective Equipment (PPE) - A Non-
Negotiable First Step
Before handling 2,6-Dichloroquinoline-3-carbaldehyde for any purpose, including disposal,

the following personal protective equipment is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A buttoned lab coat is essential. For larger quantities or in case of a spill,

impervious clothing may be necessary.

Respiratory Protection: All handling of waste should occur within a certified chemical fume

hood to prevent the inhalation of dust or vapors.

III. Step-by-Step Disposal Protocol
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The guiding principle for the disposal of 2,6-Dichloroquinoline-3-carbaldehyde is its

segregation as halogenated organic waste. Co-mingling with non-halogenated waste streams

is prohibited as it complicates and increases the cost of disposal.[2][3][4]

Step 1: Container Selection and Preparation

Select a designated waste container that is in good condition, compatible with the chemical,

and has a secure, leak-proof lid.

The container must be clearly labeled.

Step 2: Labeling the Waste Container

Proper labeling is a critical compliance and safety measure. The label must include:

The words "Hazardous Waste"

The full chemical name: "Waste 2,6-Dichloroquinoline-3-carbaldehyde" (Do not use

abbreviations or chemical formulas).

A clear indication of the hazards (e.g., "Toxic," "Irritant").

The date when the first waste was added to the container.

Step 3: Waste Accumulation

Carefully transfer the waste 2,6-Dichloroquinoline-3-carbaldehyde into the prepared

container. This should be done in a chemical fume hood.

Ensure the container is kept securely closed at all times, except when adding waste.

Store the waste container in a designated and clearly marked "Satellite Accumulation Area"

within the laboratory. This area should be at or near the point of waste generation.

Crucially, do not mix 2,6-Dichloroquinoline-3-carbaldehyde waste with other incompatible

waste types, such as:

Acids or bases
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Oxidizing agents

Non-halogenated organic waste

Step 4: Arranging for Disposal

Once the waste container is full, or if the compound is no longer needed, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal contractor.

Do not attempt to dispose of this chemical down the drain or in regular trash under any

circumstances.

Step 5: Decontamination of Empty Containers

An empty container that previously held 2,6-Dichloroquinoline-3-carbaldehyde must be

managed as hazardous waste unless properly decontaminated.

Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

The rinsate from this cleaning process is also considered hazardous waste and must be

collected and disposed of as halogenated organic waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, but all

hazardous waste labels must be defaced or removed.

IV. Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is required:

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Control and Contain: If safe to do so, prevent the spill from spreading. For a solid spill, avoid

generating dust.

Cleanup:

Wear the appropriate PPE as outlined in Section II.
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For a dry spill, carefully sweep or vacuum the material and place it in a labeled hazardous

waste container.

For a wet spill, use an inert absorbent material to soak up the substance. Place the

absorbent material into the hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your institution's EHS office.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,6-
Dichloroquinoline-3-carbaldehyde.
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Disposal Workflow for 2,6-Dichloroquinoline-3-carbaldehyde
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Final Disposal

Empty Container Decontamination

Identify Waste:
2,6-Dichloroquinoline-3-carbaldehyde

Wear Full PPE:
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Select & Label Waste Container:
'Hazardous Waste - Halogenated Organic'

Transfer Waste in Fume Hood

Store in Satellite Accumulation Area

Keep Container Closed

Segregate from Incompatibles

Container Full or Waste Expired?

Contact EHS for Pickup

Yes

Certified Hazardous Waste Disposal

Triple-Rinse with Solvent

Generates Empty Container

Collect Rinsate as Hazardous Waste Deface Labels on Empty Container

Dispose of Container as Non-Hazardous

Click to download full resolution via product page

Caption: Disposal workflow for 2,6-Dichloroquinoline-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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